Cas no 1396798-13-2 (N-(4-butylphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(4-butylphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396798-13-2
• MF: C₁₈H₁₈FN₅O
• MW: 339.366826534271
• CID: 5948139
• PubChem ID: 71791439
• Update Time: 2025-10-22

N-(4-butylphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(4-butylphenyl)-2-(4-fluorophenyl)tetrazole-5-carboxamide
• F6237-1722
• VU0538874-1
• 1396798-13-2
• AKOS024541392
• N-(4-butylphenyl)-2-(4-fluorophenyl)-2H-tetrazole-5-carboxamide

• Inchi： 1S/C18H18FN5O/c1-2-3-4-13-5-9-15(10-6-13)20-18(25)17-21-23-24(22-17)16-11-7-14(19)8-12-16/h5-12H,2-4H2,1H3,(H,20,25)
• InChI Key： DAAFYLLPLGRVML-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2=CC=C(CCCC)C=C2)=O)N=NN1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 339.14953838g/mol
• Monoisotopic Mass: 339.14953838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-butylphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to N-(4-butylphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396798-13-2)

N-(4-butylphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396798-13-2) is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of tetrazole derivatives, which have gained significant attention in recent years due to their versatile properties and promising roles in drug discovery and materials science.

The tetrazole ring system in this compound is a key structural feature that contributes to its reactivity and stability. The presence of the 4-butylphenyl group and the 4-fluorophenyl substituent further enhances its chemical properties, making it a valuable molecule for research and development. Recent studies have highlighted the potential of tetrazole derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive compounds.

One of the most notable aspects of this compound is its ability to participate in various chemical reactions, such as cycloadditions and nucleophilic substitutions. These reactions are pivotal in synthesizing complex molecules with desired pharmacological properties. For instance, researchers have explored the use of tetrazole derivatives in the development of antimicrobial agents and anti-inflammatory drugs, where the tetrazole ring plays a critical role in modulating biological activity.

In addition to its medicinal applications, N-(4-butylphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide has shown promise in materials science. The compound's ability to form stable complexes with metal ions has led to investigations into its potential use in catalysis and coordination chemistry. Recent advancements in green chemistry have also underscored the importance of such compounds in developing environmentally friendly synthetic methods.

From a synthetic perspective, the preparation of this compound involves a series of well-defined steps that highlight the importance of stereochemistry and regioselectivity. The synthesis typically begins with the formation of the tetrazole ring through a cyclization reaction, followed by functionalization with the 4-butylphenyl and 4-fluorophenyl groups. These steps are carefully optimized to ensure high yields and purity.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the tetrazole ring exhibits significant electron-withdrawing effects due to its nitrogen-rich framework. This property is crucial for understanding its interactions with biological targets and other molecules.

In terms of biological activity, N-(4-butylphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide has demonstrated selectivity towards certain enzymes and receptors. For example, recent studies have shown that it can inhibit specific kinases involved in cellular signaling pathways. This makes it a potential candidate for drug development targeting diseases such as cancer and neurodegenerative disorders.

The integration of experimental and computational approaches has further enriched our understanding of this compound's properties. Researchers have employed techniques such as X-ray crystallography to determine its three-dimensional structure, providing critical information about its conformational flexibility and binding modes.

Looking ahead, the continued exploration of N-(4-butylphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396798-13-2) holds great promise for advancing both fundamental research and practical applications. Its unique combination of structural features and reactivity positions it as a valuable tool in diverse scientific disciplines.